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Compound of Interest

Compound Name: Enacyloxin IIa

Cat. No.: B1258719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibacterial activity of Enacyloxin IIa
against the ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella

pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species).

These pathogens are a group of multidrug-resistant bacteria that represent a significant threat

to global public health. Enacyloxin IIa is a polyketide antibiotic produced by Burkholderia

species that inhibits bacterial protein synthesis, presenting a potential alternative for combating

these challenging infections.

Mechanism of Action: A Dual-Target Approach
Enacyloxin IIa exhibits a unique dual mechanism of action, targeting both the elongation factor

Tu (EF-Tu) and the ribosome. This dual-targeting may contribute to its potent antibacterial

activity and potentially lower the frequency of resistance development. The antibiotic interferes

with the function of EF-Tu, a key protein involved in delivering aminoacyl-tRNA to the ribosome

during protein synthesis. By binding to EF-Tu, Enacyloxin IIa locks it in an inactive

conformation, preventing the elongation of the polypeptide chain. Additionally, it directly affects

the ribosome, further disrupting the translation process.
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Enacyloxin IIa Mechanism of Action
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MIC Assay Workflow

Prepare Bacterial Inoculum

Inoculate Wells with Bacterial Suspension

Prepare Serial Dilutions of Antibiotic in Microtiter Plate

Incubate Plate (16-20h, 37°C)

Read Results: Lowest Concentration with No Visible Growth = MIC
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MBC Assay Workflow

Perform MIC Assay

Select Wells with No Visible Growth (at and above MIC)

Subculture Aliquots onto Agar Plates

Incubate Plates (18-24h, 37°C)

Read Results: Lowest Concentration with ≥99.9% Killing = MBC
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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